Cas no 868369-29-3 (3,4,5-trimethoxy-N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 3,4,5-trimethoxy-N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 868369-29-3
• MF: C₂₀H₂₂N₂O₅S
• MW: 402.464084148407
• CID: 6302873
• PubChem ID: 2150849
• Update Time: 2025-07-01

3,4,5-trimethoxy-N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• AKOS024610923
• MLS000419480
• (Z)-3,4,5-trimethoxy-N-(4-methoxy-3,7-dimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• 3,4,5-trimethoxy-N-(4-methoxy-3,7-dimethyl-1,3-benzothiazol-2-ylidene)benzamide
• HMS2746J16
• SMR000320260
• F1814-0336
• 3,4,5-trimethoxy-N-[(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• 868369-29-3
• CHEMBL3208227

• Inchi： 1S/C20H22N2O5S/c1-11-7-8-13(24-3)16-18(11)28-20(22(16)2)21-19(23)12-9-14(25-4)17(27-6)15(10-12)26-5/h7-10H,1-6H3/b21-20-
• InChI Key： YECYBFZGIGRHBT-MRCUWXFGSA-N
• SMILES： S1/C(=N\C(C2C=C(C(=C(C=2)OC)OC)OC)=O)/N(C)C2C(=CC=C(C)C1=2)OC

Computed Properties

• Exact Mass: 402.12494298g/mol
• Monoisotopic Mass: 402.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 94.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3,4,5-trimethoxy-N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

3,4,5-trimethoxy-N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide: A Comprehensive Overview

The compound with CAS No 868369-29-3, known as 3,4,5-trimethoxy-N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its complex structure, which includes a benzamide moiety and a benzothiazole derivative. The benzothiazole core is a key structural element that contributes to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of benzothiazole derivatives in various applications, including drug delivery systems and advanced materials. The trimethoxy substitution on the benzamide portion of this compound suggests potential bioavailability and stability in biological systems. Additionally, the methoxy groups present in the molecule may play a role in modulating its electronic properties and reactivity.

The stereochemistry of the compound is defined by the (2Z) configuration of the benzothiazole moiety. This configuration is critical for determining the molecule's optical properties and its interactions with other molecules. Researchers have shown that such stereochemical features can significantly influence the performance of compounds in fields such as optoelectronics and catalysis.

One of the most promising areas of research involving this compound is its potential use in bioactive materials. The combination of a benzamide group with a benzothiazole derivative creates a unique platform for exploring interactions with biological systems. Recent experiments have demonstrated that similar compounds can exhibit selective binding to certain proteins or enzymes, making them valuable tools in drug discovery.

In terms of synthesis, this compound represents a significant achievement in organic chemistry. Its construction involves multiple steps that require precise control over stereochemistry and functional group compatibility. The use of advanced coupling reactions and protecting group strategies has enabled chemists to successfully synthesize this complex molecule.

From an environmental standpoint, understanding the degradation pathways of such compounds is crucial for assessing their sustainability. Studies have shown that certain benzothiazole derivatives can undergo photodegradation under UV light, which may have implications for their use in outdoor applications or long-term storage.

Looking ahead, the potential applications of CAS No 868369-29-3 are vast and varied. Its unique structure makes it a candidate for use in nanomaterials, where precise control over molecular architecture is essential. Furthermore, its ability to form stable complexes with metal ions could open new avenues in catalysis and sensing technologies.

In conclusion, CAS No 868369-29-3 stands as a testament to the ingenuity of modern organic chemistry. Its intricate structure and versatile properties position it as a valuable asset in both academic research and industrial applications. As researchers continue to explore its capabilities, this compound is likely to play an increasingly important role in shaping the future of materials science and beyond.